
CAS number and molecular structure of 2-
Amino-5-methoxybenzamidoxime

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Amino-5-

methoxybenzamidoxime

Cat. No.: B2904934 Get Quote

Technical Dossier: 2-Amino-5-
methoxybenzamide
An Examination of a Key Chemical Intermediate

Introduction
This document provides a technical overview of 2-Amino-5-methoxybenzamide, a compound of

interest for researchers and professionals in the fields of chemical synthesis and drug

development. While the initial query focused on 2-Amino-5-methoxybenzamidoxime,

extensive database searches did not yield specific information for this derivative. This guide,

therefore, focuses on the closely related and well-documented parent compound, 2-Amino-5-

methoxybenzamide. The distinction lies in the functional group attached to the benzoyl core: a

benzamide features a primary amide (-C(=O)NH2), whereas a benzamidoxime contains a

hydroxyamidine group (-C(=NOH)NH2). This difference significantly alters the molecule's

chemical properties and potential biological activity.

Chemical Identity and Molecular Structure
2-Amino-5-methoxybenzamide is a substituted aromatic amide. The core structure consists of a

benzene ring substituted with an amino group at position 2, a methoxy group at position 5, and

a carboxamide group at position 1.
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Molecular Structure:

Caption: Molecular structure of 2-Amino-5-methoxybenzamide.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Amino-5-methoxybenzamide is provided

below. This data is essential for understanding its behavior in various chemical and biological

systems.

Property Value Source

CAS Number 1882-71-9 [1][2]

Molecular Formula C₈H₁₀N₂O₂ [1][2]

Molecular Weight 166.18 g/mol [2][3]

IUPAC Name 2-amino-5-methoxybenzamide [2]

SMILES
COC1=CC(=C(C=C1)N)C(=O)

N
[2]

InChI Key
NWZIAOBMRQYTTD-

UHFFFAOYSA-N
[2]

Appearance Solid [3]

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 2-Amino-5-

methoxybenzamide are not extensively available in the public domain, related synthesis

strategies for similar compounds offer insight into potential synthetic routes. For instance, the

synthesis of 2-amino-4-methoxybenzamide involves the hydrogenation of 4-methoxy-2-nitro-

benzamide using a Raney-Ni catalyst.[4] A similar approach starting from 5-methoxy-2-

nitrobenzamide could likely be employed for the synthesis of 2-Amino-5-methoxybenzamide.

A generalized workflow for such a synthesis is depicted below.
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Caption: A potential synthetic workflow for 2-Amino-5-methoxybenzamide.

Biological Activity and Potential Applications
The biological activities of 2-Amino-5-methoxybenzamide itself are not widely reported in the

reviewed literature. However, the benzamide scaffold is a common feature in many biologically

active molecules. For example, various substituted benzamides have been investigated for

their potential as antiproliferative and antioxidative agents.[5] Furthermore, modifications of

related structures, such as 2-amino-5-nitrothiazole amides, have been explored for their

antibacterial and antiparasitic properties.[6][7] This suggests that 2-Amino-5-

methoxybenzamide could serve as a valuable starting material or intermediate in the synthesis

of novel therapeutic agents.

The logical relationship for its potential application in drug discovery is outlined in the following

diagram.
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Caption: Drug discovery workflow starting from 2-Amino-5-methoxybenzamide.

Conclusion
2-Amino-5-methoxybenzamide is a chemical intermediate with potential for further exploration

in synthetic and medicinal chemistry. While direct data on its biological activity is limited, its

structural similarity to other pharmacologically relevant benzamides makes it a compound of

interest. Further research into the synthesis of its derivatives and subsequent biological

evaluation could uncover novel applications in drug discovery and development. The lack of

specific information on 2-Amino-5-methoxybenzamidoxime highlights the need for

foundational research on this and other novel derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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